Cas no 2866333-27-7 (2-Chloro-5-ethoxy-4-pyrimidinamine)

• Product Name: 2-Chloro-5-ethoxy-4-pyrimidinamine
• CAS No: 2866333-27-7
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 6943734
• PubChem ID: 166129488
• Update Time: 2025-05-07

2-Chloro-5-ethoxy-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL25323208
• 2866333-27-7
• 2-Chloro-5-ethoxy-4-pyrimidinamine
• DB-377175

• Inchi： 1S/C6H8ClN3O/c1-2-11-4-3-9-6(7)10-5(4)8/h3H,2H2,1H3,(H2,8,9,10)
• InChI Key： DBAUUKDUQIEQBW-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(N)=N1)OCC

Computed Properties

• Exact Mass: 173.0355896Da
• Monoisotopic Mass: 173.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61Ų